Cas no 1172515-86-4 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide
• CAS No: 1172515-86-4
• MF: C₁₄H₁₆FN₃O₄S₂
• MW: 373.422944068909
• CID: 6368469
• PubChem ID: 44059149
• Update Time: 2025-07-10

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide
• N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-4-fluorobenzenesulfonamide
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)-4-fluorobenzenesulfonamide
• F5255-0068
• 1172515-86-4
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-4-fluorobenzene-1-sulfonamide
• AKOS024503566

• Inchi： 1S/C14H16FN3O4S2/c1-10-8-14(18(16-10)12-6-7-23(19,20)9-12)17-24(21,22)13-4-2-11(15)3-5-13/h2-5,8,12,17H,6-7,9H2,1H3
• InChI Key： WZBRYJKQUJWEOK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C)=NN2C2CCS(=O)(=O)C2)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 373.05662651g/mol
• Monoisotopic Mass: 373.05662651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide

Introduction to N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide (CAS No. 1172515-86-4)

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide (CAS No. 1172515-86-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a sulfonamide moiety, coupled with a pyrazole ring and a fluorobenzene substituent, endows it with potential pharmacological properties that are being extensively explored in contemporary research.

The molecular framework of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide incorporates several key structural elements that contribute to its reactivity and functionality. The sulfonamide group (-SO₂NH₂) is well-known for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. This feature makes it an attractive scaffold for the development of drugs that target enzymes and receptors involved in various disease pathways.

Additionally, the pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its biological activity. Pyrazole derivatives have been extensively studied for their potential applications in the treatment of inflammation, pain, and infectious diseases. The incorporation of a methyl group at the 3-position of the pyrazole ring further enhances its pharmacological profile by influencing its metabolic stability and binding affinity.

The fluorobenzene substituent in the molecule adds another layer of complexity and functionality. Fluorinated aromatic compounds are known for their enhanced lipophilicity and metabolic stability, which can improve the bioavailability and duration of action of pharmaceutical agents. In particular, 4-fluorobenzene derivatives have been reported to exhibit significant activity against various therapeutic targets, including kinases and other enzymes relevant to cancer biology.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their versatility and efficacy. The compound N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-fluorobenzene-1-sulfonamide represents a cutting-edge example of such efforts. Its unique structural features have prompted investigations into its potential applications as an intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a pyrazole scaffold with a fluorobenzene moiety and a sulfonamide group creates a multifunctional entity that can interact with multiple biological targets simultaneously. This polypharmacophoric nature is particularly valuable in the development of drugs that aim to modulate complex disease pathways.

Recent studies have highlighted the importance of fluorine atoms in enhancing the pharmacological properties of drug candidates. The presence of a fluorine atom at the 4-position of the benzene ring in N-1-(1,1-dioxo-1lambda6-thiolan-3-yıl)-3-methyl-lH-pyrazol-Syl-lS-fluorobenzene-l-sulfonamide contributes to its improved metabolic stability and binding affinity. This feature has been demonstrated to be crucial in several drug candidates that have successfully transitioned from preclinical to clinical development.

The sulfonamide group also plays a critical role in modulating the pharmacokinetic properties of this compound. Sulfonamides are known to exhibit high solubility in water, which can enhance oral bioavailability and tissue distribution. Furthermore, the sulfonamide moiety can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity and efficacy.

In conclusion, N-l-(l,l-dioxo-llambda6-thiolan-S-yıl)-3-methyl-lH-pyrazol-Syl-lS-fluorobenzene-l-sulfonamide (CAS No. 11725l5-S6-S4) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as an intermediate in drug discovery and development. As research continues to uncover new therapeutic applications for sulfonamide-based compounds, this molecule is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.